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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of

gramisterol, a phytosterol found in rice bran, in a mouse model of acute myelogenous

leukemia (AML). The protocols and data presented are primarily based on the findings of

Somintara et al. (2016), which utilized a gramisterol-containing unsaponified fraction of

Riceberry rice bran (RBDS) in their in vivo studies. While gramisterol has been identified as a

key bioactive component, the in vivo data pertains to the administration of the RBDS extract.

Data Presentation
The following tables summarize the key quantitative findings from the study by Somintara et al.

(2016) on the effects of RBDS administration in a leukemic mouse model.

Table 1: Effect of RBDS on Immune Cell Populations in Leukemic Mice[1][2][3][4]
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Cell Type Marker
Control
(Leukemic)

RBDS-Treated
(Leukemic)

Change

T-lymphocytes CD3+ Undisclosed
Significantly

Increased
↑

B-lymphocytes CD19+ Undisclosed
Significantly

Increased
↑

Myeloid cells CD11b+ Undisclosed
Significantly

Increased
↑

Table 2: Serum Cytokine Levels in Leukemic Mice Following RBDS Treatment[1][2][3][4]

Cytokine
Control (Leukemic)
(pg/mL)

RBDS-Treated
(Leukemic) (pg/mL)

Change

IFN-γ ~50 ~150 ↑

TNF-α ~25 ~75 ↑

IL-2 ~10 ~30 ↑

IL-12β ~150 ~350 ↑

IL-10 ~125 ~50 ↓

Experimental Protocols
This section details the methodologies for the key in vivo experiments involving the

administration of a gramisterol-containing extract.

Protocol 1: Preparation of Riceberry Bran Unsaponified
Fraction (RBDS)
This protocol describes the extraction and preparation of the gramisterol-containing fraction

from Riceberry rice bran.

Materials:
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Riceberry rice bran

Dichloromethane (DCM)

Ethanol

Potassium hydroxide (KOH)

Hexane

Rotary evaporator

Soxhlet apparatus

Procedure:

Extract the Riceberry rice bran with dichloromethane (DCM) using a Soxhlet apparatus.

Evaporate the DCM from the extract using a rotary evaporator to obtain the crude rice bran

oil.

Saponify the crude oil by refluxing with 2 M ethanolic KOH.

Extract the unsaponifiable fraction (RBDS) from the saponified mixture using hexane.

Wash the hexane extract with distilled water until neutral.

Evaporate the hexane to yield the RBDS.

Analyze the RBDS for gramisterol content using appropriate analytical methods (e.g., GC-

MS).

Protocol 2: Induction of Acute Myelogenous Leukemia in
a Mouse Model
This protocol outlines the procedure for establishing a leukemic mouse model using WEHI-3

cells.
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Materials:

WEHI-3 murine myelomonocytic leukemia cell line

RPMI-1640 medium supplemented with 10% fetal bovine serum

BALB/c mice (6-8 weeks old)

Phosphate-buffered saline (PBS)

Procedure:

Culture WEHI-3 cells in RPMI-1640 medium supplemented with 10% FBS at 37°C in a 5%

CO2 humidified atmosphere.

Harvest the WEHI-3 cells during their exponential growth phase.

Wash the cells with sterile PBS.

Resuspend the cells in PBS at a concentration of 1 x 10^6 cells/mL.

Inject 0.1 mL of the cell suspension (1 x 10^5 cells) intraperitoneally into each BALB/c

mouse.

Monitor the mice for signs of leukemia development, such as splenomegaly and weight loss.

Protocol 3: Administration of RBDS to Leukemic Mice
This protocol describes the oral administration of the gramisterol-containing extract to the

leukemic mouse model.

Materials:

RBDS extract

Corn oil

Oral gavage needle
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Procedure:

Prepare a suspension of the RBDS extract in corn oil. The study by Somintara et al. (2016)

used a daily feeding regimen, but the specific dosage of RBDS is not explicitly stated in the

publicly available text. Researchers should determine the appropriate dose based on

preliminary dose-ranging studies.

Starting on a predetermined day post-leukemia induction, administer the RBDS suspension

to the mice daily via oral gavage.

Include a control group of leukemic mice that receives only the vehicle (corn oil).

Monitor the mice daily for clinical signs, body weight, and survival.

Protocol 4: Analysis of Immune Cells and Cytokines
This protocol details the methods for assessing the immunological effects of RBDS treatment.

Materials:

Spleens from euthanized mice

Red blood cell lysis buffer

Fluorescently labeled antibodies against mouse CD3, CD19, and CD11b

Flow cytometer

Blood collection tubes

Centrifuge

ELISA kits for mouse IFN-γ, TNF-α, IL-2, IL-12β, and IL-10

Procedure:

Splenocyte Analysis:

At the end of the treatment period, euthanize the mice and aseptically remove the spleens.
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Prepare single-cell suspensions of splenocytes by mechanical dissociation.

Lyse the red blood cells using a lysis buffer.

Wash the splenocytes with PBS.

Stain the cells with fluorescently labeled antibodies against CD3, CD19, and CD11b.

Analyze the stained cells using a flow cytometer to determine the percentages of different

immune cell populations.

Serum Cytokine Analysis:

Collect blood from the mice via cardiac puncture or another appropriate method at the time

of euthanasia.

Allow the blood to clot and then centrifuge to separate the serum.

Store the serum at -80°C until analysis.

Measure the concentrations of IFN-γ, TNF-α, IL-2, IL-12β, and IL-10 in the serum using

commercially available ELISA kits, following the manufacturer's instructions.

Visualizations
The following diagrams illustrate the proposed signaling pathway of gramisterol and the

experimental workflow.
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Caption: Proposed signaling pathway of gramisterol in cancer cells.

In Vivo Experiment

Induce Leukemia
(WEHI-3 cells in BALB/c mice)

Daily Oral Gavage
(RBDS in corn oil)

Monitor Survival
& Body Weight

Euthanize & Analyze
(Spleen & Serum)

Click to download full resolution via product page

Caption: Experimental workflow for in vivo administration of RBDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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